Cas no 58534-64-8 (3,4-bis(acetyloxy)benzoic acid)

3,4-bis(acetyloxy)benzoic acid Properties

Names and Identifiers

• Benzoic acid,3,4-bis(acetyloxy)-
• 3,4-DIACETOXY-BENZOIC ACID
• Protocatechuic Acid Diacetate
• 3,4-Bis(acetyloxy)benzoic acid
• 3,4-Diacetoxybenzoesaeure
• 3,4-Diacetoxy-benzoesaeure
• 3,4-Diacetoxybenzoic acid
• AC1L3RIE
• BRN 2698785
• Diacetylprotocatechusaeure
• EINECS 261-312-2
• Protocatechuic acid, diacetate (6CI,7CI)
• SR-01000029606
• EN300-00253
• VU0214569-4
• CS-0218152
• Z56794915
• 58543-13-8
• 3-10-00-01408 (Beilstein Handbook Reference)
• 3,4-diacetyloxybenzoic acid
• 58534-64-8
• CHEMBL1609115
• F3139-0017
• MLS000055687
• SCHEMBL640263
• HMS1787C13
• Tachistin
• DTXSID00207254
• 1,1-dimethyl-2-oxa-8-azaspiro[4.5]decane?hydrochloride
• Protocatechuic acid, diacetate
• Oprea1_221562
• AB00420714-11
• HMS2474O22
• 3,4-Diacetoxybenzoicacid
• Benzoic acid, 3,4-bis(acetyloxy)-
• FT-0640531
• Opera_ID_1300
• SMR000060699
• SR-01000029606-1
• NS00033948
• AKOS000122529
• 3,4-DIACETOXY-BENZOICACID
• MFCD00017516
• +Expand

• MDL： MFCD00017516
• InChIKey： FJVSTYFZOUSZCS-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O6/c1-6(12)16-9-4-3-8(11(14)15)5-10(9)17-7(2)13/h3-5H,1-2H3,(H,14,15)
• SMILES： CC(=O)OC1=C(C=C(C=C1)C(=O)O)OC(=O)C

Computed Properties

• Exact Mass: 238.0477
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 238.048
• Heavy Atom Count: 17
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.9
• Boiling Point: 410.7±35.0 °C at 760 mmHg
• Melting Point: 199 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 216.3±22.4 °C
• Solubility: DMSO, Ethyl Acetate, Methanol
• Density: 1.6±0.1 g/cm3